![molecular formula C14H13N3OS B5752378 6-methoxy-N-(4-pyridinylmethyl)-1,3-benzothiazol-2-amine](/img/structure/B5752378.png)
6-methoxy-N-(4-pyridinylmethyl)-1,3-benzothiazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-methoxy-N-(4-pyridinylmethyl)-1,3-benzothiazol-2-amine, also known as PBTZ169, is a benzothiazole derivative that has shown promising results in the treatment of tuberculosis. It is a novel compound that has been synthesized and studied extensively in recent years.
Mechanism of Action
The mechanism of action of 6-methoxy-N-(4-pyridinylmethyl)-1,3-benzothiazol-2-amine is not fully understood, but it is thought to target multiple pathways in the bacterium. It has been shown to inhibit the activity of enzymes involved in cell wall biosynthesis and energy metabolism. This compound has also been shown to disrupt the formation of biofilms, which are protective structures that allow the bacterium to survive in harsh environments.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in vitro and in vivo studies. It has been shown to have good bioavailability and pharmacokinetic properties, making it a promising candidate for further development. This compound has also been shown to have good solubility and stability in various formulations.
Advantages and Limitations for Lab Experiments
One of the main advantages of 6-methoxy-N-(4-pyridinylmethyl)-1,3-benzothiazol-2-amine is its potent activity against drug-resistant strains of Mycobacterium tuberculosis. This makes it a promising candidate for the development of new tuberculosis treatments. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its activity and minimize potential side effects.
Future Directions
There are several future directions for research on 6-methoxy-N-(4-pyridinylmethyl)-1,3-benzothiazol-2-amine. One area of research is to further understand its mechanism of action and optimize its activity. Another area of research is to develop new formulations of this compound that can be used in combination with other drugs to treat tuberculosis. Additionally, this compound could be tested against other bacterial pathogens to determine its potential as a broad-spectrum antibiotic.
Synthesis Methods
The synthesis of 6-methoxy-N-(4-pyridinylmethyl)-1,3-benzothiazol-2-amine involves a multi-step process that begins with the reaction of 2-aminobenzenethiol with 4-bromomethylpyridine. This intermediate is then reacted with 6-methoxy-2-nitroaniline to produce the final product. The synthesis of this compound has been optimized to produce high yields and purity.
Scientific Research Applications
6-methoxy-N-(4-pyridinylmethyl)-1,3-benzothiazol-2-amine has been extensively studied for its potential as a new drug candidate for the treatment of tuberculosis. It has been shown to have potent activity against Mycobacterium tuberculosis, the bacterium that causes tuberculosis. This compound has also been shown to be effective against drug-resistant strains of the bacterium.
Properties
IUPAC Name |
6-methoxy-N-(pyridin-4-ylmethyl)-1,3-benzothiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3OS/c1-18-11-2-3-12-13(8-11)19-14(17-12)16-9-10-4-6-15-7-5-10/h2-8H,9H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSGBWAHIOLOUPG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N=C(S2)NCC3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.